Cas no 322-77-0 (Benzenamine,N-(3-fluorophenyl)-2-nitro-)

• Product Name: Benzenamine,N-(3-fluorophenyl)-2-nitro-
• CAS No: 322-77-0
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• CID: 319759
• PubChem ID: 261398
• Update Time: 2025-04-19

Benzenamine,N-(3-fluorophenyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(3-fluorophenyl)-2-nitro-
• N-(3-fluorophenyl)-2-nitroaniline
• (3-fluoro-phenyl)-(2-nitro-phenyl)-amine
• (3-Fluor-phenyl)-(2-nitro-phenyl)-amin
• 2-Nitro-3'-fluor-diphenylamin
• AC1L6581
• AC1Q214N
• CTK8I1893
• HMS3087K13
• N-(3-fluorophenyl)-N-(2-nitrophenyl)amine
• NCIOpen2_005785
• NSC93397
• SureCN4942171
• MLS002695202
• 322-77-0
• NSC-93397
• DTXSID00294003
• CHEMBL1711364
• SCHEMBL4942171
• UVFHTYFDGVMEAP-UHFFFAOYSA-N
• SMR001561113

• Inchi： 1S/C12H9FN2O2/c13-9-4-3-5-10(8-9)14-11-6-1-2-7-12(11)15(16)17/h1-8,14H
• InChI Key： UVFHTYFDGVMEAP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.06487
• Monoisotopic Mass: 232.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17
• LogP: 4.07370